molecular formula C10H10O3 B8391817 7-Methyl-2,3-dihydrobenzofuran-6-carboxylic acid

7-Methyl-2,3-dihydrobenzofuran-6-carboxylic acid

Cat. No.: B8391817
M. Wt: 178.18 g/mol
InChI Key: FUCRWVOOKPPRMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methyl-2,3-dihydrobenzofuran-6-carboxylic acid is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10O3

Molecular Weight

178.18 g/mol

IUPAC Name

7-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid

InChI

InChI=1S/C10H10O3/c1-6-8(10(11)12)3-2-7-4-5-13-9(6)7/h2-3H,4-5H2,1H3,(H,11,12)

InChI Key

FUCRWVOOKPPRMG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC2=C1OCC2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Methyl-1-benzofuran-6-carboxylic acid (synthesized in reagent preparation 15) (0.050 g, 0.28 mmol) was solubilized in anhydrous ethanol (2.0 mL) and 0.050 g of palladium (II) hydroxide (20%) was added. This mixture was shaken for 3 hours under 35 psi hydrogen gas using a Parr hydrogenator apparatus. The mixture was filtered through celite and concentrated in vacuo to give crude 7-methyl-2,3-dihydro-1-benzofuran-6-carboxylic acid (0.049 g, 97% yield) which was used without further purification. 1H NMR (400 MHz, d6-DMSO): 12.67 (broad s, 1H), 7.33 (d, 1H), 7.11 (d, 1H), 4.55 (t, 2H), 3.23 (t, 2H), 2.32 (s, 3H).
Quantity
0.05 g
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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Quantity
2 mL
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solvent
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0.05 g
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